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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

methoxythiophene-2-carboxylate

Cat. No.: B026347 Get Quote

Essential Safety and Handling Guide for Methyl
4-bromo-3-methoxythiophene-2-carboxylate
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for handling Methyl 4-bromo-3-
methoxythiophene-2-carboxylate. It is intended for researchers, scientists, and professionals

in drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: Methyl 4-bromo-3-methoxythiophene-2-carboxylate

CAS Number: 110545-67-0

Molecular Formula: C₇H₇BrO₃S

Hazard Summary
Methyl 4-bromo-3-methoxythiophene-2-carboxylate is an irritant and should be handled

with caution. Based on available safety data, the primary hazards are:
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Causes eye irritation.[1]

Causes skin irritation and may be harmful if absorbed through the skin.[1]

Causes respiratory tract irritation and may be harmful if inhaled.[1]

May cause irritation of the digestive tract and may be harmful if swallowed.[1]

As a halogenated organic compound, specific handling and disposal procedures are required

to mitigate risks.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Chemical Splash Goggles &

Face Shield

Chemical splash goggles are

required.[2][3] A face shield

should be worn over goggles

when there is a significant risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile or

neoprene gloves are generally

recommended for handling

halogenated organic

compounds.[4][5] Always

inspect gloves for tears or

punctures before use.[4]

Body Protection Laboratory Coat

A flame-resistant lab coat or a

100% cotton lab coat should

be worn and fully buttoned to

provide a barrier against

splashes.[2][4]

Respiratory Protection NIOSH-Approved Respirator

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1] If engineering controls are

insufficient or if irritation is

experienced, use a

NIOSH/MSHA approved

respirator.[1]

Emergency Procedures
Immediate access to emergency equipment is crucial when working with this chemical.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1]

Ingestion
Wash mouth out with water. Do not induce

vomiting. Seek medical attention.[1]

Spill

For small spills, absorb the material with an inert

absorbent such as sand or vermiculite.[4]

Vacuum or sweep up the material and place it in

a sealed, labeled container for hazardous waste

disposal.[1][4] Avoid generating dust.

Handling and Storage Protocol
Proper handling and storage are essential to maintain the stability of the compound and ensure

a safe laboratory environment.

Handling:

Preparation: Ensure a chemical fume hood is operational and the workspace within is

prepared. Put on all required PPE as detailed in the table above.

Manipulation: Conduct all manipulations of the compound, such as weighing and

transferring, within the chemical fume hood to minimize inhalation exposure.[1]

Avoidance: Avoid breathing dust, vapor, mist, or gas.[1] Avoid contact with skin and eyes.[1]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store segregated from incompatible materials such as acids, bases, and oxidizing agents.[6]

Disposal Plan
As a halogenated organic compound, Methyl 4-bromo-3-methoxythiophene-2-carboxylate
and its waste must be disposed of as hazardous waste.

Waste Segregation:

Solid Waste: Collect solid waste, including contaminated PPE and spill cleanup materials, in

a designated, sealed, and clearly labeled hazardous waste container for halogenated

organic waste.

Liquid Waste: Collect solutions containing this compound in a separate, labeled hazardous

waste container for halogenated organic waste.[7][8][9] Do not mix with non-halogenated

waste.[9]

Contaminated Glassware: Rinse glassware that has come into contact with the compound

three times with a suitable solvent (e.g., acetone). Collect the rinsate as halogenated liquid

hazardous waste.[4]

Disposal Regulations:

Follow all local, state, and federal regulations for the disposal of chemical waste.[4]

Never dispose of this chemical down the drain.[4][6]

Contact your institution's Environmental Health and Safety (EH&S) department for specific

disposal procedures.[10]

Workflow for Safe Handling
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The following diagram illustrates the standard workflow for safely handling Methyl 4-bromo-3-
methoxythiophene-2-carboxylate.

Workflow for Handling Methyl 4-bromo-3-methoxythiophene-2-carboxylate
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b026347?utm_src=pdf-body-img
https://www.benchchem.com/product/b026347?utm_src=pdf-body
https://www.benchchem.com/product/b026347?utm_src=pdf-body
https://www.benchchem.com/product/b026347?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/06710.pdf
https://www.oxfordlabfinechem.com/msds/(T-08903)%20THIOPHENE.pdf
https://datasheets.scbt.com/sc-251237.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Bromo_beta_chlorocinnamaldehyde.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b026347#personal-protective-equipment-for-handling-methyl-4-bromo-3-methoxythiophene-2-carboxylate
https://www.benchchem.com/product/b026347#personal-protective-equipment-for-handling-methyl-4-bromo-3-methoxythiophene-2-carboxylate
https://www.benchchem.com/product/b026347#personal-protective-equipment-for-handling-methyl-4-bromo-3-methoxythiophene-2-carboxylate
https://www.benchchem.com/product/b026347#personal-protective-equipment-for-handling-methyl-4-bromo-3-methoxythiophene-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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